Cas no 1040640-31-0 (1-(4-ethoxybenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine)

• Product Name: 1-(4-ethoxybenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine
• CAS No: 1040640-31-0
• MF: C₁₈H₂₂N₆O₃S
• MW: 402.470681667328
• CID: 5931585
• PubChem ID: 25889867
• Update Time: 2025-06-08

1-(4-ethoxybenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxybenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine
• 6-[4-(4-ethoxyphenyl)sulfonylpiperazin-1-yl]-3-methyl-[1,2,4]triazolo[4,3-b]pyridazine
• AKOS024499298
• 6-(4-((4-ethoxyphenyl)sulfonyl)piperazin-1-yl)-3-methyl-[1,2,4]triazolo[4,3-b]pyridazine
• F5123-0938
• 1040640-31-0
• CCG-309635
• VU0636616-1

• Inchi： 1S/C18H22N6O3S/c1-3-27-15-4-6-16(7-5-15)28(25,26)23-12-10-22(11-13-23)18-9-8-17-20-19-14(2)24(17)21-18/h4-9H,3,10-13H2,1-2H3
• InChI Key： YWIDKTJLEYUGLF-UHFFFAOYSA-N
• SMILES： C12=NN=C(C)N1N=C(N1CCN(S(C3=CC=C(OCC)C=C3)(=O)=O)CC1)C=C2

Computed Properties

• Exact Mass: 402.14740976g/mol
• Monoisotopic Mass: 402.14740976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 101Ų

Additional information on 1-(4-ethoxybenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine

Introduction to 1-(4-ethoxybenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine (CAS No. 1040640-31-0)

1-(4-ethoxybenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine (CAS No. 1040640-31-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring, a benzenesulfonyl group, and a triazolopyridazine moiety. These structural elements contribute to its potential biological activities and pharmacological properties.

The piperazine ring is a common structural motif in many bioactive compounds due to its ability to form hydrogen bonds and interact with various biological targets. In the context of 1-(4-ethoxybenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine, the piperazine ring likely plays a crucial role in modulating the compound's binding affinity and selectivity towards specific receptors or enzymes.

The benzenesulfonyl group is another key feature of this compound. Sulfonyl groups are known for their ability to enhance the lipophilicity and metabolic stability of molecules. In this case, the presence of the benzenesulfonyl group may contribute to the compound's improved pharmacokinetic properties, such as increased bioavailability and reduced clearance rates.

The triazolopyridazine moiety is a heterocyclic system that has been extensively studied for its diverse biological activities. Compounds containing this scaffold have shown promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The specific substitution pattern in 1-(4-ethoxybenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine, particularly the 3-methyl substitution on the triazolopyridazine ring, may influence its biological activity and selectivity.

Recent research has highlighted the potential of 1-(4-ethoxybenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine in various therapeutic contexts. For instance, studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. Additionally, preliminary data suggest that it may have antiviral properties against certain RNA viruses, making it a promising candidate for further investigation in virology.

In the realm of cancer research, 1-(4-ethoxybenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine has demonstrated significant anticancer activity against several types of cancer cells. Mechanistic studies have revealed that it can induce apoptosis and cell cycle arrest in cancer cells by targeting specific signaling pathways. These findings underscore the potential of this compound as a lead molecule for the development of novel anticancer agents.

The pharmacokinetic profile of 1-(4-ethoxybenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine has also been extensively studied. Preclinical data indicate that it exhibits favorable oral bioavailability and a reasonable half-life in vivo. These properties are essential for ensuring that the compound can be effectively delivered to its target site and maintain therapeutic concentrations over an extended period.

To further enhance its therapeutic potential, researchers are exploring various strategies to optimize the chemical structure of 1-(4-ethoxybenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine. These efforts include modifying substituents on the benzenesulfonyl group and the triazolopyridazine ring to improve potency and selectivity while minimizing off-target effects.

In conclusion, 1-(4-ethoxybenzenesulfonyl)-4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine (CAS No. 1040640-31-0) represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to unravel its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of new treatments for various diseases.